Cas no 2755719-76-5 (3-Chloro-2,4'-dimethyl-1,1'-biphenyl)

• Product Name: 3-Chloro-2,4'-dimethyl-1,1'-biphenyl
• CAS No: 2755719-76-5
• MF: C₁₄H₁₃Cl
• MW: 216.71
• CID: 5080803
• Update Time: 2025-10-29

3-Chloro-2,4'-dimethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4'-dimethyl-1,1'-biphenyl

• Inchi： 1S/C14H13Cl/c1-10-6-8-12(9-7-10)13-4-3-5-14(15)11(13)2/h3-9H,1-2H3
• InChI Key： RKNBFYTYGFGOHQ-UHFFFAOYSA-N
• SMILES： C1C=CC(C2=CC=C(C=C2)C)=C(C)C=1Cl

Additional information on 3-Chloro-2,4'-dimethyl-1,1'-biphenyl

3-Chloro-2,4'-dimethyl-1,1'-biphenyl (CAS No. 2755719-76-5)

3-Chloro-2,4'-dimethyl-1,1'-biphenyl is a versatile aromatic compound with the CAS registry number 2755719-76-5. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule consists of two phenyl rings connected by a single bond (C-C), with substituents at specific positions that influence its reactivity and functionality.

The structure of 3-chloro-2,4'-dimethyl-1,1'-biphenyl features a chlorine atom at position 3 on the first phenyl ring and methyl groups at positions 2 and 4' on the respective rings. This substitution pattern imparts distinct electronic and steric effects, making it a valuable compound in organic synthesis and material science. Recent studies have highlighted its role in the development of advanced materials, such as organic semiconductors and sensors.

One of the most significant advancements involving 3-chloro-2,4'-dimethyl-1,1'-biphenyl is its application in the synthesis of novel π-conjugated systems. These systems are critical in modern electronics due to their ability to conduct electricity while maintaining flexibility. Researchers have utilized this compound as a building block for creating materials with tailored electronic properties, which can be applied in flexible displays and wearable devices.

In addition to its role in material science, 3-chloro-2,4'-dimethyl-1,1'-biphenyl has shown promise in medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has led to investigations into its potential as an anti-inflammatory or anticancer agent. Recent studies have demonstrated that derivatives of this compound can inhibit specific enzymes associated with chronic inflammatory diseases, suggesting a new avenue for drug development.

The synthesis of 3-chloro-2,4'-dimethyl-1,1'-biphenyl typically involves Ullmann coupling or Suzuki-Miyaura cross-coupling reactions. These methods allow for precise control over the substitution pattern and ensure high purity of the final product. The use of catalytic systems has further enhanced the efficiency of these reactions, making large-scale production feasible for industrial applications.

From an environmental perspective, understanding the degradation pathways of 3-chloro-2,4'-dimethyl-1,1'-biphenyl is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, revealing that this compound can undergo microbial transformation under aerobic conditions. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 3-chloro-2,4'-dimethyl-1,1'-biphenyl (CAS No. 2755719-76-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and material science. As ongoing research continues to uncover new properties and applications for this compound, it is poised to play an even more significant role in advancing technology and medicine.